Cas no 2229289-91-0 (4-2-methyl-2-(methylamino)propylbenzonitrile)

• Product Name: 4-2-methyl-2-(methylamino)propylbenzonitrile
• CAS No: 2229289-91-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6030007
• PubChem ID: 165858633
• Update Time: 2025-06-10

4-2-methyl-2-(methylamino)propylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-2-methyl-2-(methylamino)propylbenzonitrile
• 2229289-91-0
• EN300-1817147
• 4-[2-methyl-2-(methylamino)propyl]benzonitrile

• Inchi： 1S/C12H16N2/c1-12(2,14-3)8-10-4-6-11(9-13)7-5-10/h4-7,14H,8H2,1-3H3
• InChI Key： VJKUUMRNAAONKM-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.8Ų

Additional information on 4-2-methyl-2-(methylamino)propylbenzonitrile

Professional Introduction to 4-2-methyl-2-(methylamino)propylbenzonitrile (CAS No. 2229289-91-0)

4-2-methyl-2-(methylamino)propylbenzonitrile, chemically designated by the CAS number 2229289-91-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This benzonitrile derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular medicine. The presence of both a nitrile group and an amine substituent in its molecular framework suggests a versatile reactivity that could be exploited in the development of novel therapeutic agents.

The compound’s structure, characterized by a benzene ring substituted with a 2-methyl-2-(methylamino)propyl group at the 4-position, positions it as a candidate for further exploration in medicinal chemistry. The benzonitrile moiety is particularly noteworthy, as it serves as a common pharmacophore in various pharmaceuticals, exhibiting properties such as bioavailability enhancement and metabolic stability. The specific substitution pattern in 4-2-methyl-2-(methylamino)propylbenzonitrile may contribute to its interaction with biological targets, making it a promising scaffold for further derivatization.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. The amine group in this compound provides a handle for chemical modification, allowing for the introduction of additional functional groups that could enhance binding affinity or selectivity. This flexibility makes 4-2-methyl-2-(methylamino)propylbenzonitrile an attractive candidate for use in structure-based drug design and high-throughput screening campaigns.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries, including those derived from compounds like 4-2-methyl-2-(methylamino)propylbenzonitrile. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict potential binding interactions between this compound and biological targets with high accuracy. Such computational approaches have accelerated the discovery process, allowing for rapid identification of lead compounds that exhibit desirable pharmacological properties.

The nitrile group in the molecule also presents opportunities for further chemical transformation. Nitriles are known to undergo various reactions, including hydrolysis to carboxylic acids or reduction to primary amines, which can be exploited to generate diverse derivatives. These transformations can be tailored to produce compounds with enhanced solubility, bioavailability, or metabolic stability—key factors in the development of successful therapeutics.

The synthesis of 4-2-methyl-2-(methylamino)propylbenzonitrile represents an example of the sophisticated organic chemistry techniques employed in modern drug discovery. Multi-step synthetic routes often involve key transformations such as nucleophilic substitution, condensation reactions, and protecting group strategies to construct the desired molecular architecture. The optimization of these synthetic protocols is crucial for achieving high yields and purity, which are essential for subsequent preclinical and clinical studies.

In the context of current research trends, there is increasing emphasis on the development of small molecules that can modulate protein-protein interactions (PPIs). Many diseases are associated with dysregulated PPIs, making them attractive targets for therapeutic intervention. The structural features of 4-2-methyl-2-(methylamino)propylbenzonitrile, particularly its ability to engage with biological macromolecules through hydrogen bonding and hydrophobic interactions, make it a candidate for developing PPI modulators.

The compound’s potential application extends beyond traditional pharmacological uses. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. For instance, it could serve as a precursor for the preparation of heterocyclic compounds or other functionalized benzonitriles that exhibit novel biological activities.

Ethical considerations are paramount in pharmaceutical research, and the development of new compounds must be conducted with careful attention to safety and environmental impact. While 4-2-methyl-2-(methylamino)propylbenzonitrile itself may not pose significant hazards under normal conditions, its derivatives or analogs could require thorough evaluation before being considered for therapeutic use. Responsible research practices ensure that advancements in medicinal chemistry contribute positively to human health without unintended consequences.

The future prospects for this compound are promising, given its versatility and potential applications. As research continues to uncover new biological targets and mechanisms of disease, compounds like 4-2-methyl-2-(methylamino)propylbenzonitrile will likely play an important role in the next generation of therapeutics. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible benefits for patients worldwide.